Cas no 1806773-59-0 (Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806773-59-0
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4843582
• Update Time: 2025-05-21

Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)3-5-6(18(20)21)4-17-8(10(12)13)9(5)23-11(14,15)16/h4,10H,2-3H2,1H3
• InChI Key： WOTJJWJBXYBSTL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1806773-59-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with various functional groups. The presence of difluoromethyl, nitro, and trifluoromethoxy groups on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methodologies have enabled chemists to achieve higher yields and better purity levels in the synthesis of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high precision. These developments have not only improved the synthetic efficiency but also opened new avenues for exploring its potential applications.

One of the most promising applications of Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate lies in its use as a precursor for advanced materials. The compound's ability to undergo further functionalization makes it an ideal building block for constructing heterocyclic compounds with tailored properties. For example, researchers have recently demonstrated its utility in synthesizing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, rendering them suitable for gas storage, catalysis, and sensing applications.

In addition to its role as a synthetic intermediate, this compound has also been investigated for its biological activity. Studies have shown that Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. This finding has sparked interest in its potential as a lead compound for drug discovery. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic use.

From an environmental perspective, the stability and biodegradability of Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate are critical considerations. Recent studies have focused on evaluating its environmental fate and potential impact on ecosystems. Preliminary results indicate that the compound is relatively stable under ambient conditions, which raises concerns about its persistence in the environment. Efforts are underway to develop sustainable methods for its disposal and recycling to minimize ecological risks.

Looking ahead, the continued exploration of Ethyl 2-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-4-acetate's properties is expected to yield further insights into its potential applications. Its unique combination of functional groups positions it as a versatile molecule with opportunities in multiple domains, from materials science to pharmacology. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both fundamental understanding and practical innovations in organic chemistry.